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Compound of Interest

Compound Name: propachlor ESA

Cat. No.: B044558 Get Quote

Propachlor ethanesulfonic acid (ESA) is an organosulfonic acid and a primary metabolite of the

chloroacetanilide herbicide, propachlor.[1] As a significant environmental transformation

product, its detection and characterization are crucial for environmental monitoring and

toxicological assessment. This guide provides a detailed overview of the chemical structure,

properties, and analytical methodologies related to propachlor ESA.

Chemical Structure and Properties
Propachlor ESA is formed through the metabolic transformation of its parent compound,

propachlor.[2] The chemical properties of propachlor ESA are summarized in the table below.
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Property Value Source

IUPAC Name
2-oxo-2-(N-propan-2-

ylanilino)ethanesulfonic acid
[1]

Molecular Formula C11H15NO4S [1]

Molecular Weight 257.31 g/mol [1]

Monoisotopic Mass 257.07217913 Da [1]

Canonical SMILES
CC(C)N(C1=CC=CC=C1)C(=O

)CS(=O)(=O)O
[1]

InChI Key
BFSZJLBDHMMCAH-

UHFFFAOYSA-N
[1]

CAS Number 123732-85-4 [1]

Metabolic Pathway
Propachlor undergoes metabolism in the environment, leading to the formation of several

degradation products, with propachlor ESA being a major metabolite.[3] The transformation

involves the substitution of the chlorine atom with an ethanesulfonic acid group.
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Metabolic transformation of Propachlor to Propachlor ESA.

Experimental Protocols
The analysis of propachlor ESA in environmental samples typically involves extraction

followed by chromatographic separation and detection. The following protocols are based on

methodologies developed by the U.S. Environmental Protection Agency and the U.S.

Geological Survey for the determination of acetamide herbicides and their degradation

products.
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Sample Preparation: Extraction from Soil
This protocol details the extraction of propachlor ESA from soil samples.[1][4]

Workflow:

Soil Sample Extraction

Weigh 50g soil sample

Add 100mL Acetonitrile:Water (90:10)

Shake for 1 hour

Filter the extract

Concentrate using rotary evaporation

Reconstitute in mobile phase

Click to download full resolution via product page

Workflow for the extraction of Propachlor ESA from soil samples.

Detailed Steps:
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Extraction: A 50-gram soil sample is mixed with 100 mL of an acetonitrile and water solution

(90:10 v/v). The mixture is then shaken for one hour to ensure efficient extraction of the

analyte.

Filtration: The resulting slurry is filtered to separate the liquid extract from the solid soil

particles.

Concentration: The filtered extract is concentrated using a rotary evaporator to reduce the

volume and increase the analyte concentration.

Reconstitution: The concentrated sample is reconstituted in a suitable mobile phase for

chromatographic analysis.

Analytical Determination: Liquid Chromatography-Mass
Spectrometry (LC/MS)
This protocol outlines the analysis of propachlor ESA using online solid-phase extraction

(SPE) followed by liquid chromatography/mass spectrometry (LC/MS).[5]

Instrumentation:

High-Performance Liquid Chromatography (HPLC) system

Online Solid-Phase Extraction system with an octadecylsilane (C18) cartridge

Mass Spectrometer (MS) detector

Procedure:

Online SPE: A 10 mL water sample is passed through an online SPE cartridge to concentrate

the analyte and remove interfering matrix components.

Chromatographic Separation: The analyte is eluted from the SPE cartridge onto a C18

analytical column. A gradient elution is typically used with a mobile phase consisting of water

and acetonitrile, both with formic acid.
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Mass Spectrometric Detection: The eluent from the HPLC column is introduced into the

mass spectrometer. Detection is performed using electrospray ionization (ESI) in negative

ion mode, monitoring for the specific mass-to-charge ratio (m/z) of propachlor ESA.

Chemical Structure Visualization
The two-dimensional chemical structure of propachlor ESA is depicted below.
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2D Chemical Structure of Propachlor ESA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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